Cas no 72637-22-0 (1-Propanone,2-methyl-1-(2-naphthalenyl)-3-(1-piperidinyl)-, hydrochloride (1:1))

1-Propanone,2-methyl-1-(2-naphthalenyl)-3-(1-piperidinyl)-, hydrochloride (1:1) structure
72637-22-0 structure
Product name:1-Propanone,2-methyl-1-(2-naphthalenyl)-3-(1-piperidinyl)-, hydrochloride (1:1)
CAS No:72637-22-0
MF:C19H24ClNO
MW:317.852964401245
CID:573705
PubChem ID:175091

1-Propanone,2-methyl-1-(2-naphthalenyl)-3-(1-piperidinyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,2-methyl-1-(2-naphthalenyl)-3-(1-piperidinyl)-, hydrochloride (1:1)
    • 2-methyl-1-(2-naphthyl)-3-piperidinopropan-1-one hydrochloride
    • 2-methyl-1-naphthalen-2-yl-3-piperidin-1-ylpropan-1-one,hydrochloride
    • 2-methyl-1-(naphthalen-2-yl)-3-(piperidin-1-yl)propan-1-one hydrochloride (1:1)
    • KZ 111
    • EINECS 276-746-8
    • 2-Methyl-3-piperidino-beta-propionaphthone
    • KZ-111
    • NS00064187
    • 2-Methyl-1-(naphthalen-2-yl)-3-(piperidin-1-yl)propan-1-one--hydrogen chloride (1/1)
    • DTXSID60993484
    • 72637-22-0
    • Inchi: InChI=1S/C19H23NO.ClH/c1-15(14-20-11-5-2-6-12-20)19(21)18-10-9-16-7-3-4-8-17(16)13-18;/h3-4,7-10,13,15H,2,5-6,11-12,14H2,1H3;1H
    • InChI Key: UFGYYQGRGRHAJE-UHFFFAOYSA-N
    • SMILES: CC(CN1CCCCC1)C(=O)C2=CC3=CC=CC=C3C=C2.Cl

Computed Properties

  • Exact Mass: 317.15482
  • Monoisotopic Mass: 317.155
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 348
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 20.3Ų
  • Surface Charge: 0

Experimental Properties

  • Boiling Point: 443.3°C at 760 mmHg
  • Flash Point: 169.3°C
  • PSA: 20.31

1-Propanone,2-methyl-1-(2-naphthalenyl)-3-(1-piperidinyl)-, hydrochloride (1:1) Related Literature

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